Cas no 20853-58-1 (Cauloside C)

• Product Name: Cauloside C
• CAS No: 20853-58-1
• Molecular Formula: C₄₁H₆₆O₁₃
• Molecular Weight: 766.9550
• CID: 261198
• PubChem ID: 13878151

Cauloside C Properties

Names and Identifiers

• Olean-12-en-28-oicacid, 3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-23-hydroxy-,(3b,4a)-
• CAULOSIDE C(P)(NEW)
• Olean-12-en-28-oicacid, 3-[(2-O-b-D-glucopyranosyl-a-L-arabinopyranosyl)oxy]-23-hydroxy-,(3b,4...
• Hederoside D2
• Fatsiaside D1
• Hederagenin 3-O-beta-D-glucopyranosyl(1→2)-O-alpha-L-arabinopyranoside
• alpha-Fatsin
• Cauloside C
• Akeboside Std
• Akebia saponin C
• 909OGZ2782
• C17547
• HEDERAGENIN 3-O-beta-D-GLUCOPYRANOSYL(1->2)-O-alpha-L-ARABINOPYRANOSID
• HY-N6919
• 3-((2-0-.BETA.-D-GLUCOPYRANOSYL-.ALPHA.-L-ARABINOPYRANOSYL)OXY)-23-HYDROXYOLEAN-12-EN-28-OIC ACID
• CHEMBL537960
• AKOS040741511
• Q27155129
• 3-((2-0-beta-D-Glucopyranosyl-alpha-L-arabinopyranosyl)oxy)-23-hydroxyolean-12-en-28-oic acid
• (4aS,6aR,6aS,6bR,8aR,9R,10S,12aR,14bS)-10-[(2S,3R,4S,5S)-4,5-dihydroxy-3-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-9-(hydroxymethyl)-2,2,6a,6b,9,12a-hexamethyl-1,3,4,5,6,6a,7,8,8a,10,11,12,13,14b-tetradecahydropicene-4a-carboxylic acid
• 20853-58-1
• CHEBI:81174
• CALTHOSIDE D
• OLEAN-12-EN-28-OIC ACID, 3beta-((2-O-beta-D-GLUCOPYRANOSYL-alpha-L-ARABINOPYRANOSYL)OXY)-23-HYDROXY-
• OLEAN-12-EN-28-OIC ACID, 3.BETA.-((2-O-.BETA.-D-GLUCOPYRANOSYL-.ALPHA.-L-ARABINOPYRANOSYL)OXY)-23-HYDROXY-
• OLEAN-12-EN-28-OIC ACID, 3-((2-O-beta-D-GLUCOPYRANOSYL-alpha-L-ARABINOPYRANOSYL)OXY)-23-HYDROXY-, (3beta,4alpha)-
• CS-0092099
• HEDERAGENIN 3-O-.BETA.-D-GLUCOPYRANOSYL(1->2)-O-.ALPHA.-L-ARABINOPYRANOSID
• UNII-909OGZ2782
• .ALPHA.-FATSIN
• OLEAN-12-EN-28-OIC ACID, 3-((2-O-.BETA.-D-GLUCOPYRANOSYL-.ALPHA.-L-ARABINOPYRANOSYL)OXY)-23-HYDROXY-, (3.BETA.,4.ALPHA.)-
• MS-31381
• atriplicosaponin A
• (+)-Cauloside C
• DA-71964

• InChIKey： RROGHRHLBLVQSG-UUWFFIQNSA-N
• Inchi： 1S/C41H66O13/c1-36(2)13-15-41(35(49)50)16-14-39(5)21(22(41)17-36)7-8-26-37(3)11-10-27(38(4,20-43)25(37)9-12-40(26,39)6)53-34-32(28(45)23(44)19-51-34)54-33-31(48)30(47)29(46)24(18-42)52-33/h7,22-34,42-48H,8-20H2,1-6H3,(H,49,50)/t22-,23-,24+,25+,26+,27-,28-,29+,30-,31+,32+,33-,34-,37-,38-,39+,40+,41-/m0/s1
• SMILES： O([C@@]1([H])[C@@]([H])([C@]([H])([C@]([H])(C([H])([H])O1)O[H])O[H])O[C@@]1([H])[C@@]([H])([C@]([H])([C@@]([H])([C@@]([H])(C([H])([H])O[H])O1)O[H])O[H])O[H])[C@@]1([H])C([H])([H])C([H])([H])[C@@]2(C([H])([H])[H])[C@@]([H])(C([H])([H])C([H])([H])[C@@]3(C([H])([H])[H])[C@]4(C([H])([H])[H])C([H])([H])C([H])([H])[C@@]5(C(=O)O[H])C([H])([H])C([H])([H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[C@@]5([H])C4=C([H])C([H])([H])[C@@]32[H])[C@]1(C([H])([H])[H])C([H])([H])O[H]

Computed Properties

• Exact Mass: 766.450342g/mol
• Surface Charge: 0
• XLogP3: 3.1
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 13
• Rotatable Bond Count: 7
• Monoisotopic Mass: 766.450342g/mol
• Monoisotopic Mass: 766.450342g/mol
• Topological Polar Surface Area: 216Ų
• Heavy Atom Count: 54
• Complexity: 1460
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 18
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 767.0

Experimental Properties

• Refractive Index: 1.61
• Boiling Point: 881.9°C at 760 mmHg
• Melting Point: 257-260 ºC (methanol )
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: 260.9°C
• Solubility: Insuluble (5.4E-4 g/L) (25 ºC),
• Color/Form: Solid
• Density: 1.35±0.1 g/cm3 (20 ºC 760 Torr),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids